Cas no 1695044-84-8 (2-{2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol
• CAS No: 1695044-84-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5602557
• PubChem ID: 136709802
• Update Time: 2025-10-05

2-{2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol
• 1695044-84-8
• EN300-1118109
• Imidazo[1,2-a]pyrimidine-6-ethanol, 2-ethyl-1,5,6,7-tetrahydro-
• 2-{2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol

• Inchi： 1S/C10H17N3O/c1-2-9-7-13-6-8(3-4-14)5-11-10(13)12-9/h7-8,14H,2-6H2,1H3,(H,11,12)
• InChI Key： APNVSUJYRZLKOO-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NC(CC)=CN2C1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±34.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-{2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-6-yl}ethan-1-ol

Comprehensive Overview of 2-{2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol (CAS No. 1695044-84-8)

The compound 2-{2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol (CAS No. 1695044-84-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyrimidine core, has garnered attention for its versatile applications in drug discovery and development. Researchers are particularly interested in its role as a scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes.

In recent years, the demand for imidazo[1,2-a]pyrimidine derivatives has surged due to their bioactive properties and structural diversity. The 2-ethyl and hydroxyethyl substituents in this compound enhance its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Studies suggest that derivatives of this class exhibit kinase inhibition and G-protein-coupled receptor (GPCR) modulation, which are critical mechanisms in treating conditions like neurodegenerative diseases and autoimmune disorders.

The synthesis of 2-{2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research use.

From an industrial perspective, the compound aligns with the growing trend of green chemistry and sustainable drug development. Its potential as a building block for APIs (Active Pharmaceutical Ingredients) has attracted interest from biotech companies focusing on precision medicine and personalized therapies. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it valuable for drug repurposing initiatives.

Frequently asked questions about CAS No. 1695044-84-8 include inquiries about its stability under various pH conditions, compatibility with common solvents, and toxicity profiles. Researchers also explore its synergistic effects with other bioactive molecules, particularly in combination therapies. The compound's patent landscape and regulatory status are additional areas of interest for stakeholders in the pharmaceutical industry.

In summary, 2-{2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-6-yl}ethan-1-ol represents a cutting-edge tool in modern drug discovery. Its structural features and pharmacological potential position it as a key player in addressing unmet medical needs. As research progresses, this compound is expected to contribute significantly to advancements in targeted therapy and biomarker development.